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molecular formula C8H14O3 B1398084 5,9-Dioxaspiro[3.5]non-7-ylmethanol CAS No. 913696-30-7

5,9-Dioxaspiro[3.5]non-7-ylmethanol

Cat. No. B1398084
CAS RN: 913696-30-7
M. Wt: 158.19 g/mol
InChI Key: BDPWRWDZGCZIGW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08124780B2

Procedure details

A mixture of 2-(hydroxymethyl)-1,3-propanediol (5.58 g, 52.6 mmol), cyclobutanone (3.69 g, 52.6 mmol), p-toluenesulfonic acid monohydrate (550 mg, 2.89 mmol) and benzene (92.9 ml) was refluxed in a round-bottom flask equipped with a cooling tube and Dean-Stark for 8 hours and 35 minutes. After the reaction mixture was cooled to room temperature, triethylamine (1 ml) was added to the reaction mixture and the mixture was concentrated. The residue was purified by silica gel column chromatography (silica gel: 300 g, elution solvent: heptane, heptane/ethyl acetate=1/1). The fractions containing the title compound were collected with ethyl acetate and concentrated. The residue was dissolved in diethyl ether and then the mixture was concentrated to obtain the title compound (6.08 g, yield: 73.1%) as a pale yellow oil.
Name
2-(hydroxymethyl)-1,3-propanediol
Quantity
5.58 g
Type
reactant
Reaction Step One
Name
cyclobutanone
Quantity
3.69 g
Type
reactant
Reaction Step One
Name
benzene
Quantity
92.9 mL
Type
reactant
Reaction Step One
Name
p-toluenesulfonic acid monohydrate
Quantity
550 mg
Type
catalyst
Reaction Step One
Name
triethylamine
Quantity
1 mL
Type
solvent
Reaction Step Two
Name
title compound
Yield
73.1%

Identifiers

REACTION_CXSMILES
[OH:1][CH2:2][CH:3]([CH2:6][OH:7])[CH2:4][OH:5].[C:8]1(=O)[CH2:11][CH2:10][CH2:9]1.C1C=CC=CC=1>O.C1(C)C=CC(S(O)(=O)=O)=CC=1.C(N(CC)CC)C>[CH2:8]1[C:11]2([O:5][CH2:4][CH:3]([CH2:6][OH:7])[CH2:2][O:1]2)[CH2:10][CH2:9]1 |f:3.4|

Inputs

Step One
Name
2-(hydroxymethyl)-1,3-propanediol
Quantity
5.58 g
Type
reactant
Smiles
OCC(CO)CO
Name
cyclobutanone
Quantity
3.69 g
Type
reactant
Smiles
C1(CCC1)=O
Name
benzene
Quantity
92.9 mL
Type
reactant
Smiles
C1=CC=CC=C1
Name
p-toluenesulfonic acid monohydrate
Quantity
550 mg
Type
catalyst
Smiles
O.C1(=CC=C(C=C1)S(=O)(=O)O)C
Step Two
Name
triethylamine
Quantity
1 mL
Type
solvent
Smiles
C(C)N(CC)CC

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was refluxed in a round-bottom flask
CUSTOM
Type
CUSTOM
Details
equipped with a cooling tube
CUSTOM
Type
CUSTOM
Details
35 minutes
Duration
35 min
CONCENTRATION
Type
CONCENTRATION
Details
the mixture was concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica gel column chromatography (silica gel: 300 g, elution solvent: heptane, heptane/ethyl acetate=1/1)
ADDITION
Type
ADDITION
Details
The fractions containing the title compound
CUSTOM
Type
CUSTOM
Details
were collected with ethyl acetate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in diethyl ether
CONCENTRATION
Type
CONCENTRATION
Details
the mixture was concentrated

Outcomes

Product
Details
Reaction Time
 8 h
Name
title compound
Type
product
Smiles
C1CCC12OCC(CO2)CO
Measurements
Type Value Analysis
AMOUNT: MASS 6.08 g
YIELD: PERCENTYIELD 73.1%
YIELD: CALCULATEDPERCENTYIELD 73.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.